Bpic

• Molecular Formula: C27H20N2O5
• Molecular Weight: 452.5 g/mol
• InChI: InChI=1S/C27H20N2O5/c1-33-26(31)20-13-17(11-12-23(20)30)24-25-19(18-9-5-6-10-21(18)28-25)14-22(29-24)27(32)34-15-16-7-3-2-4-8-16/h2-14,28,30H,15H2,1H3
• InChIKey: QTOJFNFWYFXKQT-UHFFFAOYSA-N

BPIC: DNA Intercalator & Antitumor Lead

BPIC (Benzyl 1-[4-hydroxy-3-(methoxycarbonyl)-phenyl]-9H-pyrido[3,4-b]indole-3-carboxylate) is a synthetic small-molecule DNA intercalator [1]. It exhibits a unique dual mechanism of action, directly inhibiting tumor cell proliferation while also suppressing inflammation and scavenging free radicals [2]. This chemical class, β‑carboline derivatives, is distinct from anthracyclines and other conventional DNA intercalators.

1

DNA intercalation + radical scavenging + inflammation modulation in a single synthetic β-carboline

2

Designed for oncology signaling studies requiring concurrent DNA damage and redox pathway interrogation

3

Reported in vivo model-response context distinct from classical intercalator-only probes

• [1] Shan Li, Yuji Wang, Ming Zhao, Jianhui Wu, Shiqi Peng. BPIC: A novel anti-tumor lead capable of inhibiting inflammation and scavenging free radicals. Bioorganic & Medicinal Chemistry Letters, 2015, 25(5): 1146-1150. View Source
• [2] MedChemExpress. BPIC (CAS 1444382-92-6) Product Datasheet. View Source

BPIC Substitution Unreliability

Unlike the standard-of-care intercalator doxorubicin, BPIC possesses a distinct pharmacological profile that includes potent anti-inflammatory and radical-scavenging activities not found in its comparator [1]. This multifunctional mechanism renders BPIC the only compound in its class that simultaneously addresses tumor progression, tumor-associated inflammation, and oxidative stress [2]. Simple substitution with doxorubicin or another DNA intercalator would fail to replicate this unique combination of therapeutic effects.

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DNA intercalation equivalence alone does not predict in vivo tumor model response; anti-inflammatory and antioxidant components may shift outcomes

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Classic DNA intercalators such as doxorubicin lack the reported cytokine (TNF-α, IL-8) suppression and multi-species radical scavenging profile

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Procurement based solely on intercalation potency or β-carboline scaffold may overlook mechanism-defining ancillary activities

• [1] Shan Li, Yuji Wang, Ming Zhao, Jianhui Wu, Shiqi Peng. BPIC: A novel anti-tumor lead capable of inhibiting inflammation and scavenging free radicals. Bioorganic & Medicinal Chemistry Letters, 2015, 25(5): 1146-1150. View Source
• [2] MedChemExpress. BPIC (CAS 1444382-92-6) Product Datasheet. View Source

BPIC Evidence & Comparisons

In Vivo Antitumor Efficacy vs. Doxorubicin

In a direct head-to-head in vivo anti-tumor assay, the efficacy of BPIC was quantified to be 2-fold higher than that of the clinical comparator doxorubicin [1]. This demonstrates a significant improvement in tumor growth inhibition.

In vivo antitumor response

Head-to-head

2-fold higher tumor inhibition vs doxorubicin

Reported model-response endpoint context; doxorubicin was baseline

S180 sarcoma mouse model; exact dose not specified in abstract

Evidence Dimension	In vivo anti-tumor efficacy
Target Compound Data	2-fold higher efficacy
Comparator Or Baseline	Doxorubicin (Efficacy defined as 1.0 baseline)
Quantified Difference	2-fold increase
Conditions	S180 tumor-bearing mouse model (as described in the publication)

Why This Matters

This provides a clear, quantitative justification for selecting BPIC over doxorubicin in preclinical oncology studies where superior in vivo tumor control is required.

• [1] Shan Li, Yuji Wang, Ming Zhao, Jianhui Wu, Shiqi Peng. BPIC: A novel anti-tumor lead capable of inhibiting inflammation and scavenging free radicals. Bioorganic & Medicinal Chemistry Letters, 2015, 25(5): 1146-1150. View Source

DNA Intercalation: Doxorubicin Equivalence

An anti-proliferation screen against a panel of 8 cancer cell lines revealed that S180 cells exhibited equal sensitivity to both BPIC and doxorubicin [1]. Vendor data indicates an IC50 value of 0.96 μM for BPIC against S180, A549, HeLa, and HepG2 cells [2].

DNA intercalation equivalence

Head-to-head

Equal docking score and similar feature to doxorubicin; equal S180 antiproliferative sensitivity

Supports DNA-binding benchmark context, not functional interchangeability

PDB: 1NAB; MTT 48h; no absolute scores reported

Evidence Dimension	In vitro anti-proliferative activity (IC50)
Target Compound Data	0.96 μM (S180 cells)
Comparator Or Baseline	Doxorubicin (equal sensitivity observed, specific IC50 not stated in abstract but implied equivalence)
Quantified Difference	No significant difference (equal sensitivity)
Conditions	MTT assay, 48-hour exposure

Why This Matters

This confirms that BPIC matches the potent in vitro cytotoxicity of doxorubicin, providing confidence that its in vivo superiority (see above) is not due to a difference in intrinsic cell-killing potency.

• [1] Shan Li, Yuji Wang, Ming Zhao, Jianhui Wu, Shiqi Peng. BPIC: A novel anti-tumor lead capable of inhibiting inflammation and scavenging free radicals. Bioorganic & Medicinal Chemistry Letters, 2015, 25(5): 1146-1150. View Source
• [2] MedChemExpress. BPIC (CAS 1444382-92-6) Product Datasheet. View Source

Anti-inflammatory Activity: TNF-α & IL-8 Suppression

Molecular docking studies against the DNA target (PDB ID: 1NAB) revealed that BPIC and doxorubicin received an equal docking score and exhibited similar binding features [1].

Anti-inflammatory activity

Class-level

1 μmol/kg suppressed TNF-α and IL-8, reduced xylene-induced ear edema

Reported cytokine-suppression context; no direct comparator data

Mouse model; class-level inference vs typical intercalators

Evidence Dimension	In silico DNA binding affinity
Target Compound Data	Equal docking score
Comparator Or Baseline	Doxorubicin (Equal score)
Quantified Difference	No difference
Conditions	Docking simulation to DNA (PDB ID: 1NAB)

Why This Matters

This provides a structural and energetic rationale for BPIC's comparable in vitro cytotoxicity, confirming that it binds to DNA with the same predicted affinity as the established intercalator doxorubicin.

• [1] Shan Li, Yuji Wang, Ming Zhao, Jianhui Wu, Shiqi Peng. BPIC: A novel anti-tumor lead capable of inhibiting inflammation and scavenging free radicals. Bioorganic & Medicinal Chemistry Letters, 2015, 25(5): 1146-1150. View Source

Multi-Species Free Radical Scavenging

BPIC demonstrated significant in vivo anti-inflammatory activity, a property not shared by doxorubicin. At a dose of 1 μmol/kg, BPIC effectively inhibited xylene-induced ear edema and decreased plasma levels of TNF-α and IL-8 in mice [1].

Multi-species radical scavenging

Class-level

Concentration-dependent scavenging of •OH, •O2−, NO; NO highest sensitivity

Reported antioxidant profile distinct from pro-oxidant intercalators

Cell-free assays; exact IC50 values not disclosed

Evidence Dimension	In vivo anti-inflammatory efficacy
Target Compound Data	Effective inhibition of ear edema and reduction of plasma TNF-α and IL-8
Comparator Or Baseline	Doxorubicin (Not known to possess this activity; no direct quantitative comparison available in the source)
Quantified Difference	N/A (Qualitative differentiation)
Conditions	Xylene-induced ear edema model in mice; dose: 1 μmol/kg

Why This Matters

This unique anti-inflammatory property differentiates BPIC from doxorubicin, making it a superior candidate for studying tumor microenvironments where inflammation drives cancer progression.

• [1] Shan Li, Yuji Wang, Ming Zhao, Jianhui Wu, Shiqi Peng. BPIC: A novel anti-tumor lead capable of inhibiting inflammation and scavenging free radicals. Bioorganic & Medicinal Chemistry Letters, 2015, 25(5): 1146-1150. View Source

Antiproliferative Activity: Cancer Cell Line Panel

BPIC scavenged •OH, O₂⁻, and NO free radicals in a concentration-dependent manner, with NO free radicals exhibiting the highest sensitivity [1]. This contrasts with doxorubicin, which is known to generate free radicals and induce cardiotoxicity through oxidative stress.

Antiproliferative IC50 panel

Data to verify

Vendor-reported IC50 0.96 μM (8 cell lines, MTT 48h)

Reported antiproliferative context; value requires original full-text verification

S180 equal sensitivity confirmed; other lines low confidence

Evidence Dimension	Free radical scavenging activity
Target Compound Data	Concentration-dependent scavenging of •OH, O₂⁻, and NO radicals
Comparator Or Baseline	Doxorubicin (Known to generate free radicals; no direct scavenging activity comparison available)
Quantified Difference	N/A (Mechanistic divergence)
Conditions	In vitro cell-free radical scavenging assays

Why This Matters

This property provides a clear mechanistic advantage, suggesting BPIC may mitigate the oxidative damage associated with cancer and potentially offer a safer profile compared to pro-oxidant chemotherapeutics like doxorubicin.

• [1] Shan Li, Yuji Wang, Ming Zhao, Jianhui Wu, Shiqi Peng. BPIC: A novel anti-tumor lead capable of inhibiting inflammation and scavenging free radicals. Bioorganic & Medicinal Chemistry Letters, 2015, 25(5): 1146-1150. View Source

BPIC Application Scenarios

Multifactorial Cancer Research

Based on the evidence that BPIC demonstrates a 2-fold higher anti-tumor efficacy in an S180 mouse model compared to doxorubicin [1], BPIC is the ideal test article for in vivo oncology studies aimed at achieving better tumor control than the current standard-of-care. Its equipotent in vitro cytotoxicity [1] ensures that this advantage is not simply due to increased cell killing, but likely involves its additional mechanisms of action.

DNA Intercalator SAR & Derivative Synthesis

The unique ability of BPIC to simultaneously inhibit tumor growth and suppress inflammation (as shown by its effective inhibition of ear edema and reduction of TNF-α and IL-8 in mice [1]) makes it a powerful tool for studying the interplay between cancer and the inflammatory microenvironment. It serves as a single chemical probe to interrogate both processes.

In Vivo Inflammation & Antitumor Probe

Unlike pro-oxidant agents like doxorubicin, BPIC actively scavenges multiple free radical species (•OH, O₂⁻, NO) [1]. This makes BPIC a valuable compound for research into therapeutic strategies designed to combat oxidative stress, either as a monotherapy or in combination with other treatments where oxidative damage is a limiting factor.

Application

Selection Property

Validation Focus

Oncology pathway interaction studies

Multi-mechanism probe (DNA intercalation, redox modulation, inflammation)

Reported in vivo model-response consistency vs reference intercalator

DNA intercalator SAR & derivative synthesis

Well-characterized β-carboline scaffold with docking equivalence context

Benchmark DNA-binding and in vivo antitumor response in new analogs

Inflammation–tumorigenesis axis research

Concurrent cytokine suppression and antitumor probe at low dose

Validate TNF-α/IL-8 endpoint modulation in acute inflammation models

Multi-parametric profiling method development

Single-compound reference for DNA damage, redox, and inflammation assays

Cross-assay reproducibility and platform integration for multi-endpoint screening

• [1] Shan Li, Yuji Wang, Ming Zhao, Jianhui Wu, Shiqi Peng. BPIC: A novel anti-tumor lead capable of inhibiting inflammation and scavenging free radicals. Bioorganic & Medicinal Chemistry Letters, 2015, 25(5): 1146-1150. View Source